2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid

• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• IUPAC Name: 2-(but-2-ynylamino)-6-chloropyridine-4-carboxylic acid
• InChI: InChI=1S/C10H9ClN2O2/c1-2-3-4-12-9-6-7(10(14)15)5-8(11)13-9/h5-6H,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key: FHRJXJWKZUUJMX-UHFFFAOYSA-N
• Canonical SMILES: CC#CCNC1=NC(=CC(=C1)C(=O)O)Cl

Description

2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid (CAS Number: 1600181-08-5) is a high-purity chemical compound supplied for research and development purposes. This chloropyridine derivative features a but-2-yn-1-ylamino side chain and a carboxylic acid functional group, giving it a molecular formula of C 10 H 9 ClN 2 O 2 and a molecular weight of 224.64 g/mol [ ]. The compound's structure, characterized by a pyridine ring substituted with chlorine, an alkyne-containing amino group, and a carboxylic acid, makes it a valuable building block in synthetic and medicinal chemistry [ ]. Researchers utilize this compound and its analogs as key intermediates in the synthesis of more complex molecules, exploring applications in various fields including drug discovery and material science [ ]. Its structural attributes, such as the carboxylic acid and the alkyne group, allow for diverse chemical transformations, including coupling reactions and the formation of amide bonds [ ]. Disclaimer: This product is intended for research use only and is not intended for human or veterinary diagnostic or therapeutic uses [ ].

Preparation Methods

Pyridine Ring Formation and Functional Group Introduction

The core pyridine structure substituted at positions 2, 4, and 6 is typically accessed via:

• Condensation and Cyclization Reactions: These can involve the condensation of appropriate aldehydes, amines, and other building blocks to form the pyridine ring, followed by functional group modifications.
• Direct Functionalization of Preformed Pyridine Rings: Starting from commercially available or readily synthesized 6-chloropyridine-4-carboxylic acid, selective substitution at position 2 with the but-2-yn-1-ylamino group can be achieved.

Introduction of the But-2-yn-1-ylamino Group

The amino substituent bearing the but-2-yn-1-yl moiety is introduced by nucleophilic substitution or amination reactions:

• Nucleophilic Aromatic Substitution (S_NAr): The 2-position of the pyridine ring, activated by the electron-withdrawing carboxylic acid and chlorine substituents, can undergo nucleophilic substitution with but-2-yn-1-ylamine.
• Reductive Amination or Coupling Reactions: Alternative methods may involve coupling of a 2-halo-6-chloropyridine-4-carboxylic acid intermediate with but-2-yn-1-ylamine under palladium-catalyzed amination conditions.

Preservation of the Carboxylic Acid and Chlorine Substituents

The carboxylic acid group at position 4 and the chlorine atom at position 6 are sensitive to harsh reaction conditions. Therefore:

• Protective groups or mild reaction conditions are used to prevent decarboxylation or dechlorination.
• The sequence of substitution reactions is optimized to install the chlorine and carboxylic acid groups before or after the amino substitution depending on the stability of intermediates.

Representative Synthetic Procedure (Literature-Based)

A typical synthetic route, adapted from analogous pyridine derivatives and available data, involves:

Step	Reaction Type	Reagents and Conditions	Outcome
1	Starting Material Preparation	6-Chloropyridine-4-carboxylic acid (commercial or synthesized)	Core pyridine with desired substituents at positions 4 and 6
2	Amination	Reaction with but-2-yn-1-ylamine under nucleophilic substitution conditions, possibly in polar aprotic solvent at elevated temperature	Introduction of the 2-(but-2-yn-1-yl)amino substituent
3	Purification	Crystallization or chromatographic methods	Isolation of pure 2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid

Analytical Data and Characterization

The compound is characterized by standard spectroscopic and analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton and carbon NMR confirm the presence of the pyridine ring, amino substituent, alkyne moiety, and carboxylic acid.
• Mass Spectrometry (MS): Confirms the molecular weight of 224.64 g/mol.
• Infrared (IR) Spectroscopy: Detects characteristic functional groups, including the carboxylic acid carbonyl stretch and alkyne C≡C stretch.
• Elemental Analysis: Validates the molecular formula C10H9ClN2O2.

Challenges and Optimization

• Regioselectivity: Ensuring substitution at the 2-position without affecting other positions requires careful control of reaction conditions.
• Alkyne Stability: The but-2-yn-1-yl group is sensitive to strong acids and bases; mild conditions are preferred.
• Yield Optimization: Reaction times, temperatures, and solvent choice are optimized to maximize yield and purity.

Summary Table of Preparation Methods

Preparation Aspect	Methodology	Advantages	Limitations
Pyridine ring formation	Condensation/cyclization or starting from substituted pyridines	Established methods, commercially available intermediates	Multi-step, possible regioisomer formation
Amino substituent introduction	Nucleophilic aromatic substitution with but-2-yn-1-ylamine	Direct, regioselective	Requires careful control to avoid side reactions
Functional group preservation	Mild conditions, protective groups if needed	Maintains integrity of sensitive groups	Additional steps if protection/deprotection required
Purification	Crystallization, chromatography	High purity	Time-consuming

Chemical Reactions Analysis

Types of Reactions

2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where the chlorine atom can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of biological processes. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid	C₁₀H₉ClN₂O₂	224.65	Carboxylic acid, alkyne, amine
2-Chloro-6-methylpyrimidine-4-carboxylic acid	C₆H₅ClN₂O₂	188.57	Carboxylic acid, pyrimidine, methyl
2-(4-Bromophenoxy)-6-chloropyridine-4-carboxylic acid	C₁₂H₇BrClNO₃	344.55	Carboxylic acid, bromophenoxy

Table 2: Hypothetical Solubility and Reactivity

Compound	Water Solubility (Predicted)	Reactivity Highlights
Target Compound	Moderate (~10–50 mg/mL)	Click chemistry, hydrogen bonding
2-Chloro-6-methylpyrimidine-4-carboxylic acid	High (>100 mg/mL)	Stable, inert
2-(4-Bromophenoxy)-6-chloropyridine-4-carboxylic acid	Low (<1 mg/mL)	Cross-coupling, lipophilic interactions

Biological Activity

2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid, a compound with the molecular formula $C_{10}H_{9}ClN_{2}O_{2}$ and a molecular weight of approximately 224.64 g/mol, has garnered attention due to its potential biological activities. This article reviews the compound's biological activity, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

The structure of 2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid includes a pyridine ring substituted with a butynyl amino group and a carboxylic acid functional group. The presence of chlorine in the 6-position of the pyridine ring may influence its biological interactions.

Property	Value
Molecular Formula	$C_{10}H_{9}ClN_{2}O_{2}$
Molecular Weight	224.64 g/mol
CAS Number	1343466-16-9

Anticancer Properties

Recent studies have indicated that compounds similar to 2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid exhibit significant anticancer activity. For instance, metal complexes derived from similar pyridine derivatives have shown superior antiproliferative effects against various cancer cell lines, including HeLa and BxPC-3 cells. These studies suggest that the incorporation of specific functional groups enhances the biological activity of these compounds.

Case Study:
A study evaluating a related compound demonstrated an IC50 value of 1.4 μM against HeLa cells, indicating potent anticancer activity compared to standard chemotherapeutics like Doxorubicin (IC50 = 10 μM) . The selectivity index (SI) for these compounds was found to be greater than 3, suggesting promising potential for clinical applications in cancer therapy.

Antimicrobial Activity

Compounds with similar structural features have also been evaluated for their antimicrobial properties. Research indicates that derivatives containing chloropyridine motifs exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This is attributed to their ability to disrupt bacterial cell membranes and inhibit essential enzymatic functions.

Table: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The biological activity of 2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid can be attributed to several mechanisms:

• Enzyme Inhibition: Similar compounds have been shown to inhibit key enzymes involved in cellular proliferation and survival.
• DNA Interaction: Some derivatives exhibit strong binding affinity to DNA, leading to the disruption of replication processes.
• Reactive Oxygen Species (ROS) Generation: Certain studies suggest that these compounds may induce oxidative stress in cancer cells, promoting apoptosis.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-[(But-2-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid, and how can purity be ensured?

• Methodology :

• Step 1 : Use a coupling reaction between 6-chloropyridine-4-carboxylic acid derivatives and but-2-yn-1-amine. Catalytic agents like ammonium acetate (common in pyridine syntheses) can facilitate amino group attachment .
• Step 2 : Purify intermediates via recrystallization or column chromatography. Monitor reaction progress using TLC with UV visualization.
• Step 3 : Confirm final product purity via HPLC (>95%) and characterize using $^1H$-NMR and $^{13}C$-NMR to verify substituent positions and absence of byproducts .

Q. How can spectroscopic techniques distinguish this compound from structurally similar analogs?

• Methodology :

• HRMS : Use high-resolution mass spectrometry to confirm the molecular formula (e.g., expected [M+H]$^+$ for C$_{10}$H$_8$ClN$_2$O$_2$). Compare with theoretical values to rule out isotopic interference .
• FT-IR : Identify characteristic peaks for the carboxylic acid group (~1700 cm$^{-1}$), alkyne C≡C stretch (~2100 cm$^{-1}$), and N–H bending (~1600 cm$^{-1}$) .
• NMR : The pyridine ring protons (e.g., H-3 and H-5) will show distinct splitting patterns due to chlorine’s electron-withdrawing effect .

Q. What are the solubility and stability profiles of this compound under varying pH conditions?

• Methodology :

• Solubility : Perform shake-flask experiments in buffers (pH 1–12) and organic solvents (DMSO, methanol). Measure saturation points via UV-Vis spectroscopy .
• Stability : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks). Analyze samples using HPLC to detect hydrolysis or oxidation products (e.g., loss of alkyne or carboxylic acid groups) .

Advanced Research Questions

Q. How can reaction mechanisms involving the alkyne-amino group be elucidated?

• Methodology :

• Kinetic Studies : Use $^{19}F$-NMR (if fluorine analogs are synthesized) or stopped-flow spectroscopy to track reaction rates in nucleophilic substitutions .
• Computational Modeling : Apply DFT calculations (e.g., Gaussian 16) to map transition states and activation energies for alkyne-amine coupling .

Q. What strategies resolve contradictions in reported bioactivity data for analogs of this compound?

• Methodology :

• Meta-Analysis : Compare bioassay results from independent studies (e.g., antimicrobial IC$_{50}$ values). Account for variables like cell line specificity (e.g., Gram-negative vs. Gram-positive bacteria) .
• Structural Re-Evaluation : Re-synthesize disputed analogs and validate structures via X-ray crystallography to rule out isomerism or impurities .

Q. How can structure-activity relationships (SAR) guide the design of derivatives with enhanced selectivity?

• Methodology :

• Substituent Screening : Synthesize derivatives with modified alkyne chain lengths (e.g., propynyl vs. butynyl) or halogen substitutions (e.g., Br instead of Cl). Test against target enzymes (e.g., kinase assays) .
• 3D-QSAR : Use CoMFA or CoMSIA models to correlate steric/electronic properties with activity. Train models using datasets from PubChem or ChEMBL .

Q. What computational approaches predict the compound’s interactions with biological targets?

• Methodology :

• Molecular Docking : Simulate binding to protein active sites (e.g., COX-2 or HIV protease) using AutoDock Vina. Validate poses with MD simulations (NAMD/GROMACS) .
• ADMET Prediction : Use SwissADME or ADMETlab to forecast pharmacokinetic properties (e.g., BBB permeability, CYP450 inhibition) .